Cas no 840532-97-0 (D-Tryptophan, N-[[5-[3-(4-methylphenyl)-5-isoxazolyl]-2-thienyl]sulfonyl]-)

• Product name: D-Tryptophan, N-[[5-[3-(4-methylphenyl)-5-isoxazolyl]-2-thienyl]sulfonyl]-
• CAS No: 840532-97-0
• MF: C₂₅H₂₁N₃O₅S₂
• MW: 507.581343412399
• CID: 4209412

D-Tryptophan, N-[[5-[3-(4-methylphenyl)-5-isoxazolyl]-2-thienyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• D-Tryptophan, N-[[5-[3-(4-methylphenyl)-5-isoxazolyl]-2-thienyl]sulfonyl]-

• Inchi： 1S/C25H21N3O5S2/c1-15-6-8-16(9-7-15)20-13-22(33-27-20)23-10-11-24(34-23)35(31,32)28-21(25(29)30)12-17-14-26-19-5-3-2-4-18(17)19/h2-11,13-14,21,26,28H,12H2,1H3,(H,29,30)/t21-/m1/s1
• InChI Key： AIEWOWUHMJTZBZ-OAQYLSRUSA-N
• SMILES： C(O)(=O)[C@@H](CC1C2=C(C=CC=C2)NC=1)NS(C1SC(C2ON=C(C3=CC=C(C)C=C3)C=2)=CC=1)(=O)=O

Experimental Properties

• Density: 1.435±0.06 g/cm3(Predicted)
• Boiling Point: 805.9±75.0 °C(Predicted)
• pka: 3.30±0.10(Predicted)